Cas no 1225763-47-2 (3-(5-chloro-2-methoxyphenyl)butan-1-amine)

• Product Name: 3-(5-chloro-2-methoxyphenyl)butan-1-amine
• CAS No: 1225763-47-2
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 6132964
• PubChem ID: 79018598
• Update Time: 2025-08-04

3-(5-chloro-2-methoxyphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-methoxyphenyl)butan-1-amine
• AKOS017554236
• EN300-1984571
• 1225763-47-2

• Inchi： 1S/C11H16ClNO/c1-8(5-6-13)10-7-9(12)3-4-11(10)14-2/h3-4,7-8H,5-6,13H2,1-2H3
• InChI Key： ZJAVOOKAUFGYHE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C)CCN)OC

Computed Properties

• Exact Mass: 213.0920418g/mol
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(5-chloro-2-methoxyphenyl)butan-1-amine

Introduction to 3-(5-chloro-2-methoxyphenyl)butan-1-amine (CAS No: 1225763-47-2)

3-(5-chloro-2-methoxyphenyl)butan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1225763-47-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a butan-1-amine side chain attached to a phenyl ring substituted with chloro and methoxy groups, has garnered attention due to its structural complexity and potential biological activities. The presence of both electron-withdrawing and electron-donating groups in its aromatic core makes it a versatile scaffold for drug design, particularly in the development of central nervous system (CNS) therapeutics and other therapeutic modalities.

The chemical structure of 3-(5-chloro-2-methoxyphenyl)butan-1-amine can be described as a derivative of butanamide, where the amine functionality at the terminal carbon is linked to a phenyl ring. The phenyl ring is further modified by a chloro group at the 5-position and a methoxy group at the 2-position. This specific substitution pattern imparts unique electronic and steric properties to the molecule, influencing its interactions with biological targets. The chloro group, being electron-withdrawing, can modulate the reactivity of the aromatic ring, while the methoxy group, being electron-donating, can enhance the basicity of the amine moiety. These features make the compound an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in developing novel compounds that can modulate neurotransmitter systems involved in various neurological disorders. 3-(5-chloro-2-methoxyphenyl)butan-1-amine has been investigated for its potential role in affecting monoaminergic pathways, particularly those involving serotonin and dopamine. Preclinical studies have suggested that this compound may exhibit properties similar to those of known psychotropic agents, making it a promising candidate for further development into therapeutic agents for conditions such as depression, anxiety, and schizophrenia.

One of the key aspects of 3-(5-chloro-2-methoxyphenyl)butan-1-amine is its ability to interact with various enzymes and receptors in the brain. The amine group can potentially bind to monoamine transporters, while the aromatic ring can interact with serotonergic and dopaminergic receptors. Additionally, the presence of both chloro and methoxy substituents can influence metabolic stability and pharmacokinetic properties, which are critical factors in drug development. These interactions are being actively studied to understand their implications for therapeutic efficacy and safety.

The synthesis of 3-(5-chloro-2-methoxyphenyl)butan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution reactions followed by reduction steps to introduce the amine functionality. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for moving from laboratory-scale research to larger-scale manufacturing required for clinical trials.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of 3-(5-chloro-2-methoxyphenyl)butan-1-amine. Molecular modeling studies have provided insights into its binding modes with biological targets, helping researchers predict potential drug-like properties such as solubility, permeability, and metabolic stability. These computational approaches complement experimental data and have accelerated the discovery process by allowing virtual screening of large libraries of compounds for hits that may lead to novel therapeutics.

The pharmacological profile of 3-(5-chloro-2-methoxyphenyl)butan-1-amine is still under investigation, but preliminary findings suggest that it may exhibit anxiolytic and antidepressant-like effects. These effects are attributed to its ability to modulate serotonin receptor activity, which is a key mechanism in many psychotropic drugs. Further preclinical studies are needed to confirm these findings and explore potential side effects or interactions with other drugs.

In conclusion,3-(5-chloro-2-methoxyphenyl)butan-1-amine (CAS No: 1225763-47-2) represents a promising lead compound in pharmaceutical research. Its unique structural features make it an attractive candidate for developing new treatments for neurological disorders. With ongoing research focused on understanding its pharmacological effects and optimizing its synthetic routes, this compound holds significant potential for future medical applications.